Cas no 55202-46-5 (5,7-Dichloro-2-methylbenzoxazole)

• Product Name: 5,7-Dichloro-2-methylbenzoxazole
• CAS No: 55202-46-5
• MF: C₈H₅Cl₂NO
• MW: 202.037400007248
• MDL: MFCD19375254
• CID: 4651868
• PubChem ID: 20311089
• Update Time: 2025-06-07

5,7-Dichloro-2-methylbenzoxazole Chemical and Physical Properties

Names and Identifiers

• 5,7-Dichloro-2-methylbenzoxazole

• MDL： MFCD19375254
• Inchi： 1S/C8H5Cl2NO/c1-4-11-7-3-5(9)2-6(10)8(7)12-4/h2-3H,1H3
• InChI Key： ZQJYHJJXLPLVBH-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1OC(C)=N2)Cl

Computed Properties

• Exact Mass: 200.9748192g/mol
• Monoisotopic Mass: 200.9748192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 5,7-Dichloro-2-methylbenzoxazole

Comprehensive Overview of 5,7-Dichloro-2-methylbenzoxazole (CAS No. 55202-46-5)

5,7-Dichloro-2-methylbenzoxazole (CAS No. 55202-46-5) is a specialized heterocyclic compound widely recognized for its unique structural properties and applications in organic synthesis and material science. This compound belongs to the benzoxazole family, characterized by a fused benzene and oxazole ring system. The presence of dichloro and methyl substituents enhances its reactivity, making it a valuable intermediate in the development of pharmaceuticals, agrochemicals, and advanced materials. Researchers and industries are increasingly interested in this compound due to its potential in green chemistry and sustainable synthesis.

The molecular formula of 5,7-Dichloro-2-methylbenzoxazole is C₈H₅Cl₂NO, with a molecular weight of 202.04 g/mol. Its IUPAC name reflects its precise structure, ensuring clarity in scientific communication. The compound's CAS number (55202-46-5) serves as a unique identifier, facilitating accurate referencing in databases and regulatory documents. Recent advancements in computational chemistry have enabled researchers to predict its behavior in various reactions, optimizing its use in catalysis and drug discovery.

One of the most discussed topics in the context of 5,7-Dichloro-2-methylbenzoxazole is its role in photoluminescent materials. With the growing demand for OLEDs (Organic Light-Emitting Diodes) and sensors, this compound's ability to emit light under specific conditions has garnered significant attention. Its electron-withdrawing properties, attributed to the chlorine atoms, make it an excellent candidate for tuning the optical properties of organic semiconductors. This aligns with the current trend of energy-efficient technologies and smart materials.

In the pharmaceutical sector, 5,7-Dichloro-2-methylbenzoxazole is explored as a scaffold for designing novel bioactive molecules. Its structural motif is found in several antimicrobial and anti-inflammatory agents, addressing the global need for new therapeutics. The compound's stability under physiological conditions and its compatibility with click chemistry techniques further enhance its appeal. Researchers are also investigating its potential in targeted drug delivery systems, leveraging its modularity for personalized medicine.

From an industrial perspective, 5,7-Dichloro-2-methylbenzoxazole is utilized in the synthesis of corrosion inhibitors and polymer additives. Its ability to form stable complexes with metals makes it suitable for protecting infrastructure in harsh environments. Additionally, its incorporation into high-performance polymers improves thermal stability and mechanical strength, meeting the demands of aerospace and automotive industries. These applications highlight its versatility and relevance in advanced manufacturing.

Environmental considerations are paramount in modern chemistry, and 5,7-Dichloro-2-methylbenzoxazole is no exception. Studies focus on its biodegradability and eco-friendly synthesis routes to minimize ecological impact. The compound's compatibility with microwave-assisted reactions and solvent-free conditions exemplifies the shift toward green chemistry practices. This aligns with the increasing consumer and regulatory emphasis on sustainability and carbon footprint reduction.

In summary, 5,7-Dichloro-2-methylbenzoxazole (CAS No. 55202-46-5) is a multifaceted compound with broad applications across scientific and industrial domains. Its structural features, combined with emerging trends like smart materials and green synthesis, position it as a compound of significant interest. As research continues to uncover new possibilities, its role in advancing technology and improving quality of life will undoubtedly expand.